Cas no 1261889-73-9 (5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid
• CAS No: 1261889-73-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD18316868
• CID: 2761502
• PubChem ID: 53222684
• Update Time: 2025-06-10

5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid, 95%
• 5-(2,5-Dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1261889-73-9
• MFCD18316868
• 5-(2,5-DIMETHYLPHENYL)-2-HYDROXYNICOTINIC ACID
• DTXSID80687055
• 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid

• MDL： MFCD18316868
• Inchi： 1S/C14H13NO3/c1-8-3-4-9(2)11(5-8)10-6-12(14(17)18)13(16)15-7-10/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： LLOZSBHQKCUKFI-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(=CN1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid

5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid: A Comprehensive Overview

The compound 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid, identified by the CAS number CAS No. 1261889-73-9, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of nicotinic acids, which are known for their role in biological systems and their derivatives' pharmacological activities.

Recent studies have highlighted the importance of 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid in the development of novel therapeutic agents. Its structure, featuring a hydroxyl group at position 2 and a dimethylphenyl substituent at position 5, contributes to its distinctive reactivity and selectivity in biological systems. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of drug discovery.

The synthesis of 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The compound's synthesis begins with the preparation of intermediates that are subsequently subjected to nucleophilic aromatic substitution or other suitable reactions to introduce the desired substituents. The optimization of reaction conditions has been a focal point in recent research, aiming to enhance yield and purity while minimizing environmental impact.

In terms of biological activity, 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for developing drugs targeting metabolic disorders. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, further underscoring its versatility in pharmacological applications.

The application of 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid extends beyond pharmacology into materials science and catalysis. Its ability to act as a chiral auxiliary or catalyst in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds. This dual functionality makes it a valuable tool in both academic research and industrial settings.

From an environmental perspective, the synthesis and application of CAS No. 1261889-73-9 have been scrutinized for their sustainability profiles. Researchers are increasingly focusing on green chemistry principles to develop more eco-friendly synthesis routes for this compound. The use of renewable feedstocks and energy-efficient reaction conditions are among the strategies being employed to reduce the ecological footprint associated with its production.

In conclusion, 5-(2,5-Dimethylphenyl)-2-hydroxynicotinic acid, with its unique structural features and diverse applications, continues to be a subject of intense research interest. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.